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Compound of Interest

Compound Name: Propyl cyanoacetate

Cat. No.: B077304

Essential Safety and Handling Guide for Propyl
Cyanoacetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Propyl cyanoacetate in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate risks.

Propyl cyanoacetate is a chemical that poses several health risks. It is harmful if swallowed,
in contact with skin, or inhaled.[1][2][3] It causes skin irritation and serious eye irritation.[1][2]
Therefore, adherence to strict safety protocols is mandatory.

Hazard Summary

The following table summarizes the hazards associated with Propyl cyanoacetate based on
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Class Hazard Statement GHS Code Signal Word

Acute Toxicity, Oral Harmful if swallowed H302 Warning

. Harmful in contact _
Acute Toxicity, Dermal ) ) H312 Warning
with skin

Skin

) o Causes skin irritation H315 Warning
Corrosion/Irritation

Serious Eye Causes serious eye

o o H319 Warning
Damage/Eye Irritation irritation
Acute Toxicity, o ]
) Harmful if inhaled H332 Warning
Inhalation
Specific target organ )
o May cause respiratory _
toxicity, single H335 Warning

irritation
exposure

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is crucial to minimize exposure to Propyl
cyanoacetate. The following PPE is required when handling this substance.[1][4][5]

Protection Type Specification Rationale

) Protects against splashes and
] Wear splash-resistant safety ,
Eye and Face Protection vapors that can cause serious

goggles or a face shield. o
eye irritation.[1][5][6]

Wear appropriate chemical- Prevents skin contact which
Skin Protection resistant clothing and gloves can be harmful and cause
(e.g., Nitrile rubber). irritation.[1][7]

Use only in a well-ventilated

area. If ventilation is o )
Protects against inhalation of

Respiratory Protection inadequate, use a NIOSH-
harmful vapors.[1][4][5]

approved respirator with an

organic vapor cartridge.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b077304?utm_src=pdf-body
https://www.benchchem.com/product/b077304?utm_src=pdf-body
https://www.echemi.com/sds/propyl-cyanoacetate-pd180521115888.html
https://www.fishersci.com/store/msds?partNumber=AAA1188722&productDescription=ISOPROPL+CYANOACETATE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.kcda.org/File%20Library/MSDS/85000-89999/87787.pdf
https://www.echemi.com/sds/propyl-cyanoacetate-pd180521115888.html
https://www.kcda.org/File%20Library/MSDS/85000-89999/87787.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/e18425
https://www.echemi.com/sds/propyl-cyanoacetate-pd180521115888.html
https://www.solutionsstores.com/personal-protective-equipment
https://www.echemi.com/sds/propyl-cyanoacetate-pd180521115888.html
https://www.fishersci.com/store/msds?partNumber=AAA1188722&productDescription=ISOPROPL+CYANOACETATE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.kcda.org/File%20Library/MSDS/85000-89999/87787.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling and Storage

Handling:

Always handle Propyl cyanoacetate in a well-ventilated area, such as a chemical fume
hood.[1][4][5][8]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4][5]

e Wash hands and any exposed skin thoroughly after handling.[1][4][9]

» Do not eat, drink, or smoke when using this product.[1][3]

¢ Use non-sparking tools and take precautionary measures against static discharge.[1][8]

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[1][5]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][5][8]
o Keep away from heat, sparks, open flames, and hot surfaces.[4][5][8]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[9]

Emergency and Disposal Plan
First-Aid Measures:

 If Swallowed: Rinse mouth and get medical help.[1]

o If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[1][4][9]
Remove contaminated clothing and wash it before reuse.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][4][6][9]
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« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[1][4][9]

Spill Response Workflow:
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Immediate Actions

Evacuate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Containmelg & Cleanup

Wear Appropriate PPE

'

Contain Spill with Inert Material

'

Collect with Non-Sparking Tools

Place in a Suitable, Closed Container

Dispose of According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a Propyl cyanoacetate spill.
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Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][4][8][9]

» Do not allow the chemical to enter drains, as it can be harmful to aquatic life.[1][3][6][8]
Contaminated materials from a spill should be collected in suitable, closed containers for
disposal.[1][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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